Cas no 736990-02-6 (Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate)
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate is a versatile organic compound with significant synthetic utility. It features a unique boron-based scaffold, offering enhanced stability and reactivity in organic synthesis. This compound is particularly valuable for constructing complex heterocyclic molecules, providing a reliable source of the indole core for medicinal chemistry applications.
736990-02-6 structure
Product Name:Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate
CAS No:736990-02-6
MF:C17H22BNO4
MW:315.17188501358
MDL:MFCD11894323
CID:542097
PubChem ID:21111505
Update Time:2025-07-22
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylic acid,5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
- 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole-2-carboxylic acid ethyl ester
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-2-carboxylic acid ethyl ester
- HIN1677
- 2-Ethoxycarbonylindole-5-boronic acid pinacol ester
- BFNARGGMOBETDJ-UHFFFAOYSA-N
- 1444AC
- AX8237825
- ST24047062
- (2-(ETHOXYCARBONYL)-1H-INDOL-5-YL)BORONIC ACID PINACOL ESTER
- Ethyl 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole-2-carboxylate
- 5-(4,4,5,5-Te
- AKOS016006992
- 736990-02-6
- 2-(Ethoxycarbonyl)indole-5-boronic Acid Pinacol Ester
- DTXSID30610838
- SY105372
- A866048
- DS-16069
- Ethyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate
- 5-(4,4,5,5-Tetramethyl[1.3.2]dioxaborolan-2-yl)-1H-indole-2-carboxylic acid ethyl ester
- SCHEMBL488403
- 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)indole-2-carboxylic acid ethyl ester
- MFCD11894323
- A1-28482
- DB-123666
-
- MDL： MFCD11894323
- Inchi： 1S/C17H22BNO4/c1-6-21-15(20)14-10-11-9-12(7-8-13(11)19-14)18-22-16(2,3)17(4,5)23-18/h7-10,19H,6H2,1-5H3
- InChI Key： BFNARGGMOBETDJ-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC3=C(C=C(C(=O)OCC)N3)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 315.16400
- Monoisotopic Mass: 315.1641883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.6
Experimental Properties
- Density: 1.16
- Boiling Point: 468.8°C at 760 mmHg
- Flash Point: 237.3°C
- Refractive Index: 1.555
- PSA: 60.55000
- LogP: 2.64380
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A297577-100mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 100mg |
$15.0 | 2024-04-17 | |
| Ambeed | A297577-250mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 250mg |
$25.0 | 2024-04-17 | |
| Ambeed | A297577-1g |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 1g |
$93.0 | 2024-04-17 | |
| Alichem | A199009755-250mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 250mg |
$252.88 | 2023-09-01 | |
| Alichem | A199009755-1g |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 1g |
$607.95 | 2023-09-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD237825-100mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 100mg |
￥79.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD237825-250mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 250mg |
￥140.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD237825-1g |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 1g |
￥452.0 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NN460-200mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 200mg |
506.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NN460-50mg |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate |
736990-02-6 | 97% | 50mg |
202.0CNY | 2021-08-05 |
Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-2-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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